Cas no 1251560-96-9 (N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-6-(dimethylamino)pyrimidin-4-yl-1H-imidazole-4-carboxamide)

• Product Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-6-(dimethylamino)pyrimidin-4-yl-1H-imidazole-4-carboxamide
• CAS No: 1251560-96-9
• MF: C₁₈H₁₈N₆O₃
• MW: 366.37392282486
• CID: 5981219
• PubChem ID: 49667457
• Update Time: 2025-05-19

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-6-(dimethylamino)pyrimidin-4-yl-1H-imidazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-6-(dimethylamino)pyrimidin-4-yl-1H-imidazole-4-carboxamide
• N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-[6-(dimethylamino)pyrimidin-4-yl]-1H-imidazole-4-carboxamide
• N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-[6-(dimethylamino)pyrimidin-4-yl]imidazole-4-carboxamide
• N~4~-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-[6-(dimethylamino)-4-pyrimidinyl]-1H-imidazole-4-carboxamide
• VU0625794-1
• F3406-9883
• N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-1-(6-(dimethylamino)pyrimidin-4-yl)-1H-imidazole-4-carboxamide
• AKOS021812541
• 1251560-96-9

• Inchi： 1S/C18H18N6O3/c1-23(2)16-8-17(20-10-19-16)24-9-13(21-11-24)18(25)22-12-3-4-14-15(7-12)27-6-5-26-14/h3-4,7-11H,5-6H2,1-2H3,(H,22,25)
• InChI Key： KPMGWJHHNQXAPJ-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC(=CC1=2)NC(C1=CN(C=N1)C1C=C(N=CN=1)N(C)C)=O

Computed Properties

• Exact Mass: 366.14403846g/mol
• Monoisotopic Mass: 366.14403846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 94.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-6-(dimethylamino)pyrimidin-4-yl-1H-imidazole-4-carboxamide

Recent Advances in the Study of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-6-(dimethylamino)pyrimidin-4-yl-1H-imidazole-4-carboxamide (CAS: 1251560-96-9)

The compound N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-6-(dimethylamino)pyrimidin-4-yl-1H-imidazole-4-carboxamide (CAS: 1251560-96-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzodioxin and imidazole-carboxamide scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of kinase activity and as a candidate for targeted cancer therapies.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. Researchers have identified its role as a potent inhibitor of specific kinases involved in cell proliferation and survival pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits high selectivity and efficacy against certain oncogenic kinases, making it a viable candidate for further preclinical development in oncology.

In addition to its kinase inhibitory properties, the compound has also been investigated for its pharmacokinetic and pharmacodynamic profiles. A series of in vitro and in vivo experiments revealed favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, suggesting its potential for oral administration. Furthermore, toxicity studies indicated a manageable safety profile, which is critical for advancing the compound into clinical trials.

Another area of interest is the structural optimization of this compound to enhance its therapeutic efficacy and reduce off-target effects. Computational modeling and structure-activity relationship (SAR) studies have been employed to design derivatives with improved binding affinity and selectivity. These efforts have led to the identification of several analogs that show enhanced potency and reduced cytotoxicity, as reported in a recent issue of Bioorganic & Medicinal Chemistry Letters.

The therapeutic potential of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-6-(dimethylamino)pyrimidin-4-yl-1H-imidazole-4-carboxamide extends beyond oncology. Preliminary data suggest its applicability in inflammatory and autoimmune diseases, where kinase modulation plays a crucial role. Ongoing research aims to explore these avenues, with several collaborative projects between academic institutions and pharmaceutical companies underway.

In conclusion, the compound CAS: 1251560-96-9 represents a promising scaffold for the development of novel therapeutics. Its multifaceted biological activity, combined with favorable pharmacokinetic properties, positions it as a strong candidate for further investigation. Future studies should focus on advancing its preclinical development and exploring its potential in diverse therapeutic areas.